Cas no 1468871-32-0 (2-(dicyclopropylmethyl)aminopropane-1,3-diol)

• Product Name: 2-(dicyclopropylmethyl)aminopropane-1,3-diol
• CAS No: 1468871-32-0
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5190259
• PubChem ID: 65315669
• Update Time: 2025-10-29

2-(dicyclopropylmethyl)aminopropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[(dicyclopropylmethyl)amino]-
• 2-(dicyclopropylmethyl)aminopropane-1,3-diol

• Inchi： 1S/C10H19NO2/c12-5-9(6-13)11-10(7-1-2-7)8-3-4-8/h7-13H,1-6H2
• InChI Key： CGWZTNYWQHTOCS-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C1CC1)C1CC1)CO

Additional information on 2-(dicyclopropylmethyl)aminopropane-1,3-diol

Professional Introduction to 2-(dicyclopropylmethyl)aminopropane-1,3-diol (CAS No. 1468871-32-0)

2-(dicyclopropylmethyl)aminopropane-1,3-diol, identified by its Chemical Abstracts Service (CAS) number 1468871-32-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aminopropanediols, characterized by its unique structural features that include two hydroxyl groups and a dicyclopropylmethyl substituent. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-(dicyclopropylmethyl)aminopropane-1,3-diol consists of a propane backbone with an amine group attached to one carbon and two hydroxyl groups on the other two carbons. The dicyclopropylmethyl group, a key feature of this compound, contributes to its steric hindrance and potential for selective interactions with biological targets. Such structural attributes have positioned this compound as a candidate for further exploration in drug discovery and development.

In recent years, the pharmaceutical industry has shown increasing interest in compounds with complex cyclic structures due to their potential to modulate biological pathways in novel ways. The dicyclopropylmethyl moiety, in particular, has been studied for its ability to enhance binding affinity and selectivity in enzyme inhibition. This feature is particularly relevant in the development of targeted therapies for diseases such as cancer, inflammation, and neurological disorders. Research has indicated that such cyclic amines can interact with proteins in ways that traditional linear molecules may not, offering new opportunities for therapeutic intervention.

The synthesis of 2-(dicyclopropylmethyl)aminopropane-1,3-diol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the dicyclopropylmethyl group is particularly challenging due to its stability and reactivity profile. Advanced synthetic techniques, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve the desired structure with minimal side products. These methodologies are critical for producing compounds that meet the stringent requirements of pharmaceutical applications.

One of the most promising areas of research involving 2-(dicyclopropylmethyl)aminopropane-1,3-diol is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that disrupt abnormal cellular processes without affecting normal physiological functions. The unique structural features of this compound make it an attractive scaffold for developing such inhibitors.

Recent studies have also explored the use of 2-(dicyclopropylmethyl)aminopropane-1,3-diol in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new classes of antimicrobial compounds. The steric bulk provided by the dicyclopropylmethyl group can potentially interfere with bacterial cell wall synthesis or other essential metabolic pathways. Preliminary findings suggest that derivatives of this compound exhibit promising activity against certain bacterial strains, warranting further investigation into their mechanisms of action and therapeutic potential.

The role of computational chemistry in the study of 2-(dicyclopropylmethyl)aminopropane-1,3-diol cannot be overstated. Molecular modeling techniques have been instrumental in predicting the biological activity and pharmacokinetic properties of this compound before it is synthesized in the laboratory. By simulating interactions between this molecule and biological targets such as enzymes and receptors, researchers can optimize its structure for improved efficacy and reduced toxicity. This approach accelerates the drug discovery process by allowing virtual screening of thousands of potential candidates.

In addition to its pharmaceutical applications, 2-(dicyclopropylmethyl)aminopropane-1,3-diol has shown potential in materials science. Its unique chemical properties make it a candidate for developing novel polymers or coatings with enhanced durability and functionality. For instance, researchers have explored its use in creating polymers that exhibit self-healing capabilities or improved resistance to environmental degradation. These applications highlight the versatility of this compound beyond traditional pharmaceutical uses.

The future direction of research on 2-(dicyclopropylmethyl)aminopropane-1,3-diol is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying its structure and evaluating the effects on biological activity, researchers can identify new derivatives with improved properties. Advances in synthetic chemistry will also continue to play a crucial role in making these modifications feasible on a scalable basis.

In conclusion,2-(dicyclopropylmethyl)aminopropane-1,3-diol (CAS No. 1468871-32-0) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features make it an attractive candidate for drug discovery，material science，and other advanced applications。 As research continues to uncover new possibilities，this compound is poised to play an increasingly important role in addressing some of today's most pressing scientific challenges.